Cas no 1375064-59-7 (Ethyl 3-Bromoindole-1-carboxylate)

• Product Name: Ethyl 3-Bromoindole-1-carboxylate
• CAS No: 1375064-59-7
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• MDL: MFCD22205866
• CID: 1057102
• PubChem ID: 67446481
• Update Time: 2025-04-20

Ethyl 3-Bromoindole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-Bromoindole-1-carboxylate
• (4-bromo-2-chlorophenyl)-(4-chlorophenyl)methanone
• AC4029
• SCHEMBL2544694
• 1375064-59-7
• A910679
• AKOS027256798
• DB-370335
• Ethyl 3-bromo-1H-indole-1-carboxylate
• MFCD22205866
• SY019755
• CS-0361512
• ethyl3-bromoindole-1-carboxylate
• 1H-Indole-1-carboxylic acid, 3-bromo-, ethyl ester

• MDL： MFCD22205866
• Inchi： 1S/C11H10BrNO2/c1-2-15-11(14)13-7-9(12)8-5-3-4-6-10(8)13/h3-7H,2H2,1H3
• InChI Key： POPVDZRGTLUBNG-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(=O)OCC)C2C=CC=CC=21

Computed Properties

• Exact Mass: 327.90600
• Monoisotopic Mass: 266.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 412.0±35.0 °C at 760 mmHg
• Flash Point: 203.0±25.9 °C
• PSA: 17.07000
• LogP: 4.98690
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 3-Bromoindole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)